3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C17H15NO3
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1H-indol-2-one
• InChI: InChI=1S/C17H15NO3/c19-13(10-12-6-2-1-3-7-12)11-17(21)14-8-4-5-9-15(14)18-16(17)20/h1-9,21H,10-11H2,(H,18,20)
• InChI Key: KPGQTQBWQWSWQB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)CC2(C3=CC=CC=C3NC2=O)O

Description

3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the family of protein kinase inhibitors. This compound has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research.

Scientific Research Applications

3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has been widely used in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the activity of protein kinase C (PKC), which is a family of enzymes that play a crucial role in several cellular processes, including cell growth, differentiation, and apoptosis. PKC has been implicated in the development and progression of several types of cancer, and its inhibition by 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to induce apoptosis in cancer cells.

Mechanism of Action

3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 inhibits the activity of PKC by binding to its regulatory domain, which prevents its activation by various stimuli. This leads to the inhibition of downstream signaling pathways that are essential for cell growth and survival. 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to induce apoptosis in cancer cells by activating caspase-dependent and -independent pathways. It also induces autophagy, a cellular process that leads to the degradation of cellular components and the recycling of nutrients.
Biochemical and Physiological Effects:
3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has several biochemical and physiological effects, including the inhibition of PKC activity, induction of apoptosis, and autophagy. It has been shown to have anti-tumor activity in several types of cancer, including breast cancer, leukemia, and melanoma. 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has also been shown to have anti-inflammatory effects and to inhibit the proliferation of smooth muscle cells, which makes it a potential therapeutic agent for the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has several advantages for lab experiments, including its relative ease of synthesis, its potent inhibitory activity against PKC, and its ability to induce apoptosis in cancer cells. However, there are also some limitations to its use in lab experiments. For example, 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have off-target effects on other protein kinases, which may complicate the interpretation of experimental results. Additionally, the optimal concentration and timing of 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 treatment may vary depending on the experimental system.

Future Directions

There are several future directions for the use of 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 in scientific research. One potential application is in the development of combination therapies for cancer. 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to enhance the anti-tumor activity of several chemotherapeutic agents, such as paclitaxel and cisplatin. Another potential application is in the treatment of cardiovascular diseases. 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to inhibit the proliferation of smooth muscle cells, which is a hallmark of atherosclerosis. Finally, the development of more specific PKC inhibitors may lead to the identification of new therapeutic targets for the treatment of cancer and other diseases.

Synthesis Methods

3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the condensation of 3-hydroxy-3-(2-oxo-3-phenylpropyl) indole with isatoic anhydride in the presence of a base catalyst. This reaction leads to the formation of 3-hydroxy-3-(2-oxo-3-phenylpropyl)-1,3-dihydro-2H-indol-2-one 31-8220 as a yellow solid. The compound can be further purified through recrystallization or chromatography techniques.